Cas no 50868-78-5 (2-acetamido-4-methoxybenzoic acid)

• Product Name: 2-acetamido-4-methoxybenzoic acid
• CAS No: 50868-78-5
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD17170572
• CID: 5606080
• PubChem ID: 22290987
• Update Time: 2025-10-31

2-acetamido-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetylamino)-4-methoxy-
• SCHEMBL6361641
• EN300-962330
• 2-acetylamino-4-methoxy-benzoic acid
• AKOS017550740
• J3.519.601C
• 50868-78-5
• 2-Acetylamino-4-methoxybenzoic acid
• 2-acetamido-4-methoxybenzoic acid
• XVAUPZUXDFQBRK-UHFFFAOYSA-N

• MDL： MFCD17170572
• Inchi： 1S/C10H11NO4/c1-6(12)11-9-5-7(15-2)3-4-8(9)10(13)14/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： XVAUPZUXDFQBRK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 431.1±35.0 °C(Predicted)
• pka: 3.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-acetamido-4-methoxybenzoic acid

2-Acetamido-4-Methoxybenzoic Acid (CAS No. 50868-78-5): A Comprehensive Overview

2-Acetamido-4-Methoxybenzoic Acid, also referred to by its CAS number 50868-78-5, is a biologically active compound that has garnered significant attention in the fields of pharmacology, organic chemistry, and material science. This compound is characterized by its unique structure, which includes an acetamido group at the 2-position and a methoxy group at the 4-position on a benzoic acid backbone. These functional groups contribute to its diverse chemical and biological properties, making it a valuable molecule for both research and industrial applications.

The synthesis of 2-Acetamido-4-Methoxybenzoic Acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, ensuring its reliability for various applications. The molecule's structure allows for further functionalization, enabling researchers to explore its potential in drug design, agrochemicals, and advanced materials.

One of the most promising areas of research involving 2-Acetamido-4-Methoxybenzoic Acid is its application in drug development. Studies have shown that this compound exhibits antimicrobial activity, making it a potential candidate for combating antibiotic-resistant pathogens. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in treating inflammatory diseases and neurodegenerative disorders.

In the realm of material science, 2-Acetamido-4-Methoxybenzoic Acid has been explored as a building block for constructing supramolecular assemblies and functional polymers. Its ability to form hydrogen bonds and π–π interactions makes it an ideal component for designing materials with tailored properties, such as stimuli-responsive gels and advanced sensors.

Recent research has also highlighted the potential of 2-Acetamido-4-Methoxybenzoic Acid in analytical chemistry. Its unique reactivity under specific conditions allows for the development of novel assays and analytical techniques, enhancing the accuracy and sensitivity of chemical analyses.

In conclusion, 2-Acetamido-4-Methoxybenzoic Acid (CAS No. 50868-78-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key molecule for future innovations in medicine, materials science, and beyond.